Cas no 896676-95-2 (ethyl 3-(4-methylphenyl)-5-(naphthalene-2-amido)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate)

• Product Name: ethyl 3-(4-methylphenyl)-5-(naphthalene-2-amido)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate
• CAS No: 896676-95-2
• MF: C₂₇H₂₁N₃O₄S
• MW: 483.538345098495
• CID: 5910675
• PubChem ID: 4098973
• Update Time: 2025-06-26

ethyl 3-(4-methylphenyl)-5-(naphthalene-2-amido)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-(4-methylphenyl)-5-(naphthalene-2-amido)-4-oxo-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate
• AB00670286-01
• 896676-95-2
• ethyl 3-(4-methylphenyl)-5-(naphthalene-2-carbonylamino)-4-oxothieno[3,4-d]pyridazine-1-carboxylate
• AKOS024590122
• F0641-0207
• ethyl 5-(2-naphthamido)-4-oxo-3-(p-tolyl)-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate
• ethyl 3-(4-methylphenyl)-5-(naphthalene-2-amido)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate

• Inchi： 1S/C27H21N3O4S/c1-3-34-27(33)23-21-15-35-25(22(21)26(32)30(29-23)20-12-8-16(2)9-13-20)28-24(31)19-11-10-17-6-4-5-7-18(17)14-19/h4-15H,3H2,1-2H3,(H,28,31)
• InChI Key： KVIYTNUICJUMOY-UHFFFAOYSA-N
• SMILES： S1C=C2C(C(=O)OCC)=NN(C3C=CC(C)=CC=3)C(C2=C1NC(C1C=CC2C=CC=CC=2C=1)=O)=O

Computed Properties

• Exact Mass: 483.12527733g/mol
• Monoisotopic Mass: 483.12527733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 6
• Complexity: 855
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.1
• Topological Polar Surface Area: 116Ų

Additional information on ethyl 3-(4-methylphenyl)-5-(naphthalene-2-amido)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate

Chemical Profile of Ethyl 3-(4-methylphenyl)-5-(naphthalene-2-amido)-4-oxo-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate (CAS No. 896676-95-2)

Ethyl 3-(4-methylphenyl)-5-(naphthalene-2-amido)-4-oxo-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate, identified by its CAS number 896676-95-2, is a sophisticated organic compound that has garnered attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound belongs to the class of heterocyclic derivatives, incorporating multiple fused rings and functional groups that contribute to its potential biological activity.

The molecular structure of this compound features a thiophene ring system fused with a pyridazine ring, further substituted with an amide group linked to a naphthalene moiety and an ester functionality. The presence of these diverse structural elements suggests a high degree of chemical complexity, which may translate into multifaceted biological interactions. Specifically, the thieno[3,4-d]pyridazine core is a privileged scaffold in medicinal chemistry, known for its ability to modulate various biological pathways.

In recent years, there has been significant interest in developing novel heterocyclic compounds for their therapeutic potential. The combination of a thiophene ring with a pyridazine core has been explored in several drug discovery programs due to its reported pharmacological activity. For instance, derivatives of this class have shown promise in inhibiting enzymes and receptors involved in inflammatory and neurological disorders. The ethyl 3-(4-methylphenyl)-5-(naphthalene-2-amido) moiety further enhances the compound's potential by introducing additional layers of interaction with biological targets.

The amide group in the structure is particularly noteworthy, as it often serves as a key pharmacophore in drug molecules. Amides are known for their ability to form hydrogen bonds, which can enhance binding affinity and selectivity. In the context of this compound, the amide linkage between the naphthalene ring and the thiophene-pyridazine system may play a crucial role in stabilizing interactions with biological targets. This feature makes it a valuable component for designing molecules with improved pharmacokinetic properties.

The ester group at the 1-position of the pyridazine ring adds another layer of complexity to the compound's structure. Ester functionalities are commonly found in pharmaceuticals due to their versatility in modulating solubility and metabolic stability. The ester group in this compound may influence its absorption, distribution, metabolism, and excretion (ADME) profile, making it an important consideration for drug development.

Recent studies have highlighted the importance of understanding the structural features that contribute to biological activity. Computational modeling and experimental techniques have been employed to elucidate how different parts of the molecule interact with biological targets. For example, molecular docking studies have been used to predict binding modes of this compound with various enzymes and receptors. These studies suggest that the thieno[3,4-d]pyridazine core may interact with specific pockets on target proteins, while the amide and ester groups provide additional binding interactions.

The synthesis of this compound involves multiple steps that require careful optimization to ensure high yield and purity. Key synthetic strategies include condensation reactions, cyclization processes, and functional group transformations. Advanced synthetic techniques such as transition metal-catalyzed reactions have been employed to improve efficiency and selectivity. The synthesis of complex heterocyclic compounds like this one often requires expertise in organic chemistry and an understanding of reaction mechanisms.

In terms of potential applications, Ethyl 3-(4-methylphenyl)-5-(naphthalene-2-amido)-4-oxo-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate has shown promise in preclinical studies as a lead compound for further development. Its unique structural features make it a candidate for addressing various therapeutic areas, including oncology, inflammation, and neurodegenerative diseases. The combination of different functional groups provides multiple opportunities for designing molecules with enhanced efficacy and reduced side effects.

The development of new drugs is a lengthy and complex process that involves multiple stages from discovery to commercialization. Ethyl 3-(4-methylphenyl)-5-(naphthalene-2-amido)-4-oxo-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate represents an early stage candidate that requires further investigation before it can be considered for clinical use. However, its unique structural features and reported biological activity make it an intriguing molecule for continued research.

In conclusion, Ethyl 3-(4-methylphenyl)-5-(naphthalene-2-amido)-4-oxo-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate (CAS No. 896676-95-2) is a structurally complex organic compound with significant potential in pharmaceutical research. Its unique combination of functional groups and heterocyclic scaffolds make it a valuable candidate for further exploration in drug discovery programs. As research continues to uncover new applications for this class of compounds, Ethyl 3-(4-methylphenyl)-5-(naphthalene-2-amido)-4-oxo-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate may play a crucial role in developing novel therapeutic agents.